Cas no 1517655-20-7 (tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate
• CAS No: 1517655-20-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6222893
• PubChem ID: 82618607
• Update Time: 2025-06-12

tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate
• 1517655-20-7
• EN300-1894785

• Inchi： 1S/C12H24N2O2/c1-9(5-6-13)10-7-14(8-10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： CHYXZURXXYQYJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C(C)CCN)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate

tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate (CAS No. 1517655-20-7): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate (CAS No. 1517655-20-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This azetidine-derived compound is characterized by its unique structural features, including a tert-butyl carbamate group and an amino butyl side chain, which contribute to its versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel therapeutics and its utility as a building block in organic synthesis.

One of the key reasons for the growing interest in tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate is its relevance to drug discovery and peptide mimetics. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and bioisosteric properties, making it a valuable scaffold in the design of bioactive molecules. Coupled with the tert-butyloxycarbonyl (Boc) protecting group, this compound offers a stable intermediate for further chemical modifications, particularly in the synthesis of small molecule inhibitors and protease inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The compound’s amino functionality allows for facile conjugation with other pharmacophores, enabling the creation of diverse chemical libraries for screening against various biological targets. This aligns with the current trend in pharmaceutical research, where fragment-based drug design and targeted therapies are gaining prominence.

Another area where tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate shows promise is in the development of central nervous system (CNS) drugs. The azetidine scaffold is often explored for its ability to modulate neurotransmitter receptors and enzymes, making it a candidate for treating neurological disorders. Researchers are particularly interested in its potential applications in neurodegenerative diseases and mood disorders, topics that are frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the compound’s Boc-protected amine group provides a convenient handle for further derivatization, such as amide coupling or reductive amination. This flexibility makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies. Additionally, the tert-butyl group enhances the compound’s solubility in organic solvents, facilitating its use in multistep synthesis workflows.

Environmental and green chemistry considerations are also shaping the discourse around compounds like tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate. As the pharmaceutical industry moves toward sustainable synthesis methods, there is a growing emphasis on optimizing reaction conditions to minimize waste and improve atom economy. This compound’s stability and compatibility with catalytic processes make it an attractive candidate for green synthetic routes.

In summary, tert-butyl 3-(4-aminobutan-2-yl)azetidine-1-carboxylate (CAS No. 1517655-20-7) is a multifaceted compound with broad applicability in medicinal chemistry, drug discovery, and organic synthesis. Its structural features, combined with the rising demand for high-value intermediates, position it as a key player in the development of next-generation therapeutics. As research continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.